Cas no 2171601-54-8 (2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid)

• Product Name: 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid
• CAS No: 2171601-54-8
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6186779
• PubChem ID: 165536319
• Update Time: 2025-06-14

2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid
• 2171601-54-8
• 2-cyclopropyl-2-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}acetic acid
• EN300-1515143

• Inchi： 1S/C26H30N2O5/c1-3-26(2,24(31)28-22(23(29)30)16-12-13-16)15-27-25(32)33-14-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,16,21-22H,3,12-15H2,1-2H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： GLMLXJCOCVCVCS-UHFFFAOYSA-N
• SMILES： OC(C(C1CC1)NC(C(C)(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)CC)=O)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid

Comprehensive Analysis of 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid (CAS No. 2171601-54-8)

The compound 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid (CAS No. 2171601-54-8) is a specialized organic molecule with significant applications in peptide synthesis and pharmaceutical research. Its complex structure, featuring a cyclopropyl group and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable intermediate in the development of bioactive peptides and small-molecule drugs. Researchers and industry professionals frequently search for this compound due to its role in solid-phase peptide synthesis (SPPS) and its potential in drug discovery.

In recent years, the demand for Fmoc-protected amino acids like 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid has surged, driven by advancements in biotechnology and precision medicine. This compound is particularly relevant in the synthesis of peptide-based therapeutics, which are gaining traction for their high specificity and low toxicity. Its CAS No. 2171601-54-8 is often queried in scientific databases, reflecting its importance in chemical research and pharmaceutical development.

The unique structural features of this compound include a methylbutanamido backbone and a carboxylic acid terminus, which enhance its reactivity and compatibility with various coupling reagents used in peptide synthesis. The Fmoc group is a critical component, as it provides temporary protection for the amino group during synthesis, ensuring high yields and purity. This attribute aligns with the growing emphasis on green chemistry and sustainable synthesis practices, which prioritize efficiency and minimal waste.

From an SEO perspective, keywords such as "Fmoc-protected amino acid synthesis", "peptide coupling reagents", and "CAS 2171601-54-8 applications" are frequently searched by chemists and researchers. These terms highlight the compound's relevance in modern synthetic chemistry and its role in addressing challenges like peptide stability and bioavailability. Additionally, the rise of AI-driven drug discovery has increased interest in specialized building blocks like this compound, as they enable the rapid assembly of diverse molecular libraries.

In summary, 2-cyclopropyl-2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}acetic acid (CAS No. 2171601-54-8) is a pivotal tool in peptide chemistry and pharmaceutical research. Its versatility, combined with the increasing demand for custom peptides and targeted therapies, ensures its continued prominence in scientific and industrial applications. As the field evolves, this compound will likely remain a cornerstone for innovations in drug design and biomolecular engineering.